2-{3-(4-chlorophenyl)-1-[4-(dimethylamino)phenyl]-3-oxopropyl}cyclohexanone

• IUPAC Name: 2-[3-(4-chlorophenyl)-1-[4-(dimethylamino)phenyl]-3-oxopropyl]cyclohexan-1-one
• InChI: InChI=1S/C23H26ClNO2/c1-25(2)19-13-9-16(10-14-19)21(20-5-3-4-6-22(20)26)15-23(27)17-7-11-18(24)12-8-17/h7-14,20-21H,3-6,15H2,1-2H3
• InChI Key: VNMIXYQKYVEQLC-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(CC(=O)C2=CC=C(C=C2)Cl)C3CCCCC3=O
• Molecular Formula: C23H26ClNO2
• Molecular Weight: 383.9 g/mol

Description

2-{3-(4-chlorophenyl)-1-[4-(dimethylamino)phenyl]-3-oxopropyl}cyclohexanone, commonly known as ketamine, is a dissociative anesthetic drug that is widely used in medical and veterinary practice. It was first synthesized in the 1960s and was initially used as a general anesthetic. However, with time, its unique pharmacological properties have led to its use in a wide range of applications, including as an antidepressant, analgesic, and anxiolytic.

Mechanism of Action

Ketamine acts as a non-competitive antagonist of the N-methyl-D-aspartate (NMDA) receptor, which is involved in the regulation of synaptic plasticity and memory formation. By blocking the NMDA receptor, ketamine disrupts glutamatergic neurotransmission, leading to a dissociative state. In addition, ketamine has been shown to increase the release of several neurotransmitters, including dopamine, serotonin, and norepinephrine, which may contribute to its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects
Ketamine has a wide range of biochemical and physiological effects. It has been shown to increase heart rate and blood pressure, as well as cause respiratory depression and apnea at high doses. In addition, it can cause hallucinations, dissociation, and delirium. However, at lower doses, it has been shown to have antidepressant and anxiolytic effects, as well as analgesic properties.

Advantages and Limitations for Lab Experiments

Ketamine has several advantages for use in lab experiments. Its unique pharmacological properties make it an attractive option for studying the NMDA receptor and glutamatergic neurotransmission. In addition, its rapid onset of action and short duration of effect make it useful for studying the acute effects of drugs on behavior and physiology. However, its potential for abuse and its dissociative effects may limit its use in some experiments.

Future Directions

There are several future directions for research on ketamine. One area of interest is its use in the treatment of depression and anxiety. While it has shown promise in clinical trials, further research is needed to determine its long-term safety and efficacy. In addition, there is interest in developing new drugs that target the NMDA receptor and glutamatergic neurotransmission, based on the pharmacological properties of ketamine. Finally, there is a need for further research on the potential risks and benefits of ketamine use in both medical and non-medical settings.

Scientific Research Applications

Ketamine has been extensively studied for its use in a wide range of medical applications. It has been shown to be effective in the treatment of depression, anxiety, and chronic pain. In addition, it has been used as an anesthetic in both human and veterinary medicine. Its unique pharmacological properties, including its rapid onset of action and short duration of effect, make it an attractive option for medical use.